Cas no 2227681-15-2 ((2R)-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol)

• Product Name: (2R)-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol
• CAS No: 2227681-15-2
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 5807550
• PubChem ID: 165688749
• Update Time: 2025-05-17

(2R)-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol
• EN300-1757251
• 2227681-15-2
• (2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol

• Inchi： 1S/C9H12N2OS/c1-6(12)5-8-7(2)10-9-11(8)3-4-13-9/h3-4,6,12H,5H2,1-2H3/t6-/m1/s1
• InChI Key： MJSLTIPXRMQAQC-ZCFIWIBFSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C[C@@H](C)O

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.8Ų

Additional information on (2R)-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol

Introduction to (2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol (CAS No. 2227681-15-2)

(2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol (CAS No. 2227681-15-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles and is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a 6-methylimidazo[2,1-b][1,3]thiazole moiety attached to a propan-2-ol group, which confers it with distinct chemical and biological properties.

The synthesis of (2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol involves several steps, including the formation of the imidazothiazole ring and the subsequent attachment of the propan-2-ol group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its chemical properties, (2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol exhibits high stability under various conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in biological assays and pharmaceutical formulations. The compound's chirality is an important aspect of its structure, as the (R) configuration is crucial for its biological activity.

Recent studies have explored the biological activities of (2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol, revealing its potential as a therapeutic agent. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have demonstrated that (2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes within host cells. These findings suggest that this compound could be developed into a broad-spectrum antiviral drug.

The neuroprotective properties of (2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol have also been investigated. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown the ability to reduce oxidative stress and protect neuronal cells from damage. This neuroprotective effect is attributed to its antioxidant properties and its ability to modulate signaling pathways involved in cell survival.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol in humans. Early results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and support further clinical development.

In conclusion, (2R)-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol (CAS No. 2227681-15-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As more data becomes available from ongoing clinical trials, it is expected that this compound will play a significant role in advancing the treatment options for various diseases.